Cas no 1111120-71-8 (4-(4-Ethoxycarbonylphenyl)-2-formylphenol)

• Product Name: 4-(4-Ethoxycarbonylphenyl)-2-formylphenol
• CAS No: 1111120-71-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD11870987
• CID: 2620661
• PubChem ID: 53220568
• Update Time: 2025-06-09

4-(4-Ethoxycarbonylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• Ethyl 3'-formyl-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• DTXSID80685298
• 4-(4-ETHOXYCARBONYLPHENYL)-2-FORMYLPHENOL
• MFCD11870987
• 4-(4-Ethoxycarbonylphenyl)-2-formylphenol, 95%
• 1111120-71-8
• 4-(4-Ethoxycarbonylphenyl)-2-formylphenol

• MDL： MFCD11870987
• Inchi： 1S/C16H14O4/c1-2-20-16(19)12-5-3-11(4-6-12)13-7-8-15(18)14(9-13)10-17/h3-10,18H,2H2,1H3
• InChI Key： STAOSXLQEIMTBT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(=C(C=O)C=1)O)=O

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(4-Ethoxycarbonylphenyl)-2-formylphenol

4-(4-Ethoxycarbonylphenyl)-2-formylphenol (CAS No. 1111120-71-8): A Comprehensive Overview

4-(4-Ethoxycarbonylphenyl)-2-formylphenol (CAS No. 1111120-71-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, material science, and organic synthesis. This article aims to provide a detailed and comprehensive overview of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

4-(4-Ethoxycarbonylphenyl)-2-formylphenol is a phenolic compound with a molecular formula of C₁₆H₁₄O₃. The compound features a phenolic hydroxyl group (-OH) at the 2-position of the benzene ring and an ethoxycarbonyl group (-COOEt) at the 4-position of the adjacent benzene ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

The molecular weight of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol is approximately 258.27 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 95°C to 97°C, and it exhibits moderate stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-ethoxycarbonylbenzaldehyde with 2-hydroxybenzaldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired product with high purity and yield.

An alternative synthetic route involves the reaction of 4-ethoxycarbonylbenzoyl chloride with 2-hydroxybenzaldehyde in an appropriate solvent. This method offers better control over the reaction conditions and can be optimized to achieve higher yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing eco-friendly solvents.

Biological Activities and Applications

4-(4-Ethoxycarbonylphenyl)-2-formylphenol has been studied for its potential biological activities, particularly in the context of drug discovery and development. Research has shown that this compound exhibits significant antioxidant properties, which are attributed to its phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

In addition to its antioxidant properties, 4-(4-Ethoxycarbonylphenyl)-2-formylphenol has demonstrated promising anti-inflammatory effects. Studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(4-Ethoxycarbonylphenyl)-2-formylphenol may have therapeutic potential in treating inflammatory diseases.

Clinical Trials and Research Developments

The potential therapeutic applications of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol have led to several clinical trials aimed at evaluating its safety and efficacy. Early-stage clinical trials have shown promising results, with the compound demonstrating good tolerability and minimal side effects. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics.

In recent years, there has been a growing interest in exploring the use of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol as a lead compound for developing novel drugs. Researchers are investigating various derivatives and analogs of the compound to enhance its biological activity and improve its pharmacological profile. These efforts are expected to pave the way for new therapeutic options in the treatment of various diseases.

Mechanisms of Action

The biological activities of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol are primarily attributed to its ability to interact with specific cellular targets. Studies have shown that the compound can modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating inflammatory responses.

Furthermore, research has indicated that 4-(4-Ethoxycarbonylphenyl)-2-formylphenol can induce apoptosis in cancer cells by activating caspase-dependent pathways. This property makes it an attractive candidate for developing anticancer drugs that target specific cellular mechanisms without causing significant toxicity to healthy cells.

FUTURE PERSPECTIVES AND CONCLUSIONS

The multifaceted nature of 4-(4-Ethoxycarbonylphenyl)-2-formylphenol, coupled with its promising biological activities, positions it as a valuable compound for further research and development. Ongoing studies are focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any potential side effects.

In conclusion, 4-(4-Ethoxycarbonylphenyl)-2-formylphenol (CAS No. 1111120-71-8) represents a promising candidate for various applications in chemistry and pharmaceutical research. Its unique chemical properties, coupled with its potential biological activities, make it an intriguing molecule for further exploration. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, paving the way for innovative solutions in drug development.